N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, also known as DBT-SS, is a potent and selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling, and its inhibition has been proposed as a therapeutic approach for the treatment of type 2 diabetes and other metabolic disorders. DBT-SS has shown promising results in preclinical studies, and its synthesis, mechanism of action, and potential applications are the focus of
Scientific Research Applications
Cardiac Electrophysiological Activity
Research by Morgan et al. (1990) on N-substituted imidazolylbenzamides or benzene-sulfonamides, which share structural similarities with N-(4,7-dichlorobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide, demonstrated their potency as selective class III agents in in vitro Purkinje fiber assays. These findings highlight the potential application of such compounds in developing treatments for arrhythmias (Morgan et al., 1990).
Anticancer Activity
Yılmaz et al. (2015) synthesized indapamide derivatives that exhibited high proapoptotic activity against melanoma cell lines, showcasing the compound's potential as an anticancer agent. This research underscores the relevance of this compound derivatives in oncology (Yılmaz et al., 2015).
Antimalarial and Antiviral Activities
Fahim and Ismael (2021) investigated the antimalarial properties of sulfonamide derivatives, providing insights into their potential use in treating malaria and COVID-19 through computational calculations and molecular docking studies. Such research indicates the broad-spectrum antiviral and antimalarial applications of compounds structurally related to this compound (Fahim & Ismael, 2021).
Materials Science
Chu et al. (2011) explored the morphology control in polycarbazole-based bulk heterojunction solar cells, which indirectly relates to the understanding and application of compounds like this compound in improving the performance of photovoltaic devices (Chu et al., 2011).
Antimicrobial and Antifungal Actions
Sych et al. (2019) synthesized sulfonyl-substituted nitrogen-containing heterocyclic systems, demonstrating their effectiveness against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This highlights the antimicrobial and antifungal applications of this compound derivatives (Sych et al., 2019).
properties
IUPAC Name |
N-(4,7-dichloro-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N2O3S2/c1-24(21,22)11-5-3-2-4-8(11)14(20)19-15-18-12-9(16)6-7-10(17)13(12)23-15/h2-7H,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUARGZRMHBZJPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC3=C(C=CC(=C3S2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.